Cas no 2763931-65-1 (rac-ethyl (2R,3R)-3-cyclobutylpyrrolidine-2-carboxylate)

• Product Name: rac-ethyl (2R,3R)-3-cyclobutylpyrrolidine-2-carboxylate
• CAS No: 2763931-65-1
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5560274
• PubChem ID: 165997484
• Update Time: 2025-10-30

rac-ethyl (2R,3R)-3-cyclobutylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2763931-65-1
• rac-ethyl (2R,3R)-3-cyclobutylpyrrolidine-2-carboxylate
• EN300-37343828

• Inchi： 1S/C11H19NO2/c1-2-14-11(13)10-9(6-7-12-10)8-4-3-5-8/h8-10,12H,2-7H2,1H3/t9-,10-/m1/s1
• InChI Key： LVWWUHLTBORGDP-NXEZZACHSA-N
• SMILES： O(CC)C([C@H]1[C@H](CCN1)C1CCC1)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-ethyl (2R,3R)-3-cyclobutylpyrrolidine-2-carboxylate

Comprehensive Overview of rac-ethyl (2R,3R)-3-cyclobutylpyrrolidine-2-carboxylate (CAS No. 2763931-65-1)

The compound rac-ethyl (2R,3R)-3-cyclobutylpyrrolidine-2-carboxylate (CAS No. 2763931-65-1) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclobutyl moiety and an ethyl ester group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical properties and applications in asymmetric synthesis, a hot topic in modern drug discovery.

In recent years, the demand for chiral building blocks like rac-ethyl (2R,3R)-3-cyclobutylpyrrolidine-2-carboxylate has surged, driven by the need for enantioselective catalysts and therapeutic agents. The pyrrolidine core is a privileged scaffold in medicinal chemistry, often found in FDA-approved drugs targeting neurological disorders and metabolic diseases. This compound’s cyclobutyl ring enhances rigidity, potentially improving binding affinity to biological targets—a feature highlighted in recent AI-driven drug design studies.

The synthesis of rac-ethyl (2R,3R)-3-cyclobutylpyrrolidine-2-carboxylate typically involves multi-step organic reactions, including cycloaddition and esterification. Its CAS No. 2763931-65-1 ensures precise identification in chemical databases, a critical factor for researchers leveraging machine learning tools to predict compound properties. Notably, the ethyl ester group offers flexibility for further derivatization, aligning with trends in green chemistry and sustainable synthesis.

From a commercial perspective, rac-ethyl (2R,3R)-3-cyclobutylpyrrolidine-2-carboxylate is gaining traction in custom synthesis services, as evidenced by rising queries in chemical search engines. Its applications span peptide mimetics and small-molecule inhibitors, addressing key challenges in oncology and immunology. The compound’s stability under physiological conditions also makes it a candidate for prodrug development, a trending area in precision medicine.

Analytical characterization of CAS No. 2763931-65-1 involves advanced techniques like HPLC, NMR, and mass spectrometry, ensuring high purity for research use. As the pharmaceutical industry shifts toward fragment-based drug discovery, this compound’s modular design positions it as a valuable asset. Furthermore, its compatibility with high-throughput screening platforms meets the demand for accelerated lead optimization.

In conclusion, rac-ethyl (2R,3R)-3-cyclobutylpyrrolidine-2-carboxylate exemplifies the intersection of synthetic chemistry and cutting-edge drug development. Its stereochemical complexity and functional adaptability resonate with current priorities in personalized therapeutics and computational chemistry, making it a compound of enduring relevance.